![molecular formula C5H16N2Na2O11P2 B015493 Zoledronate disodium hydrate CAS No. 165800-07-7](/img/structure/B15493.png)
Zoledronate disodium hydrate
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves hydrothermal methods, providing a way to create complex phosphonate frameworks. For example, zinc phosphonate frameworks have been synthesized using ligands with both organic imidazole linkers and inorganic phosphonate groups, obtained through hydrothermal synthesis (Zhang et al., 2014). These methods highlight the potential pathways for synthesizing sodium (1-hydroxy-2-(1H-imidazol-1-yl)-1-Phosphonoethyl)phosphonate tetrahydrate, indicating the importance of controlled reaction conditions and the use of specific reactants to achieve desired structures.
Molecular Structure Analysis
The molecular structure of compounds similar to sodium (1-hydroxy-2-(1H-imidazol-1-yl)-1-Phosphonoethyl)phosphonate tetrahydrate is often characterized by complex coordination geometries and hydrogen bonding patterns. For instance, layered cobalt(II) and nickel(II) diphosphonates exhibit canted antiferromagnetism and slow relaxation behavior, indicative of their intricate molecular structures (Cao et al., 2007). These characteristics suggest that the molecular structure of the sodium compound is likely complex, involving multiple coordination sites and potentially interesting magnetic properties.
Chemical Reactions and Properties
Chemical reactions involving phosphonate compounds can include interactions with metal ions, leading to the formation of coordination complexes. For example, phosphonate derivatives of N-heterocyclic aromatic compounds exhibit specific adsorption behaviors on metal surfaces, demonstrating their chemical reactivity and potential for forming complex structures (Podstawka et al., 2009). Such properties are crucial for understanding the chemical behavior of sodium (1-hydroxy-2-(1H-imidazol-1-yl)-1-Phosphonoethyl)phosphonate tetrahydrate, especially in the context of its interactions with various metal ions.
Physical Properties Analysis
The physical properties of phosphonate-based compounds are closely tied to their molecular structures. For instance, the formation of layered or three-dimensional frameworks can significantly affect their luminescent properties and stability. Research into similar compounds has shown that the arrangement of phosphonate and imidazole groups can lead to photoluminescent properties and structural stability under different conditions (Zhang et al., 2014). These insights are essential for assessing the physical properties of sodium (1-hydroxy-2-(1H-imidazol-1-yl)-1-Phosphonoethyl)phosphonate tetrahydrate, including its stability, solubility, and potential luminescent behavior.
Chemical Properties Analysis
The chemical properties of phosphonate compounds, including their reactivity, coordination behavior, and interaction with other chemical species, are of significant interest. Studies on compounds with similar functional groups have revealed intricate reactivity patterns, including the formation of coordination complexes and the influence of ligand design on chemical behavior (Tei et al., 2004). These findings suggest that sodium (1-hydroxy-2-(1H-imidazol-1-yl)-1-Phosphonoethyl)phosphonate tetrahydrate possesses specific chemical properties that could be exploited in various applications, dependent on its interaction with metal ions and other molecular entities.
Scientific Research Applications
Proton-Conducting Solid Electrolytes
Sodium (1-hydroxy-2-(1H-imidazol-1-yl)-1-Phosphonoethyl)phosphonate tetrahydrate has been explored in the fabrication of proton-conducting solid electrolytes. One study demonstrates its potential in yielding polymeric structures conducive to solid-state proton conductivity due to hydrogen bonding between phosphonic acid groups and imidazole rings (Montoneri et al., 2004).
Synthesis and Characterization in Chemistry
This compound has been utilized in the synthesis and characterization of biheterocyclic derivatives, demonstrating its role in the formation of complex chemical structures with potential applications in various fields of chemistry (Serigne Abdou Khadir et al., 2021).
Studies in Surface-Enhanced Raman Spectroscopy (SERS)
Research involving phosphonate derivatives of N-heterocyclic aromatic compounds, including imidazole, has provided insights into their structures when adsorbed on colloidal silver, contributing to the understanding of molecular interactions in SERS applications (Podstawka et al., 2009).
CO2 Fixation and Catalysis
The compound has also been involved in studies on metal phosphonates as heterogeneous catalysts, specifically for the efficient chemical fixation of CO2 under mild conditions, suggesting its potential in environmental applications (Wang Yi-xin et al., 2022).
Material Sciences and Magnetism
Its derivatives have been synthesized and analyzed for their properties in material sciences, such as exhibiting canted antiferromagnetism and slow relaxation behavior, which are significant for understanding magnetic materials (Deng-Ke Cao et al., 2007).
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1-hydroxyimidazoles, have been found to be potentially biologically active . They are considered valuable synthetic intermediates for the assembly of heterocyclic structures .
Mode of Action
It is known that n-oxides and n-hydroxy-substituted imidazoles and benzimidazoles are of interest due to their potential biological activity .
Biochemical Pathways
Compounds of similar structure have been found to exhibit a range of activities, including antiprotozoal, antitumor, and antiviral activity, as well as herbicidal properties and potential selective inhibition of various kinases .
Result of Action
Compounds of similar structure have been found to exhibit a range of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway involves the reaction of 1-hydroxy-2-(1H-imidazol-1-yl)-1-Phosphonoethylamine with sodium chloroacetate followed by further reaction with phosphorus oxychloride and sodium hydroxide to yield Sodium (1-hydroxy-2-(1H-imidazol-1-yl)-1-Phosphonoethyl)phosphonate tetrahydrate.", "Starting Materials": ["1-hydroxy-2-(1H-imidazol-1-yl)-1-Phosphonoethylamine", "Sodium chloroacetate", "Phosphorus oxychloride", "Sodium hydroxide", "Water"], "Reaction": [ "Step 1: Dissolve 1-hydroxy-2-(1H-imidazol-1-yl)-1-Phosphonoethylamine in water.", "Step 2: Add sodium chloroacetate to the solution and stir.", "Step 3: Add phosphorus oxychloride slowly to the solution and stir.", "Step 4: Add sodium hydroxide to the solution and stir.", "Step 5: Filter the solution and wash with water.", "Step 6: Dry the product to yield Sodium (1-hydroxy-2-(1H-imidazol-1-yl)-1-Phosphonoethyl)phosphonate tetrahydrate." ] } | |
CAS RN |
165800-07-7 |
Molecular Formula |
C5H16N2Na2O11P2 |
Molecular Weight |
388.11 g/mol |
IUPAC Name |
disodium;hydroxy-[1-hydroxy-1-[hydroxy(oxido)phosphoryl]-2-imidazol-1-ylethyl]phosphinate;tetrahydrate |
InChI |
InChI=1S/C5H10N2O7P2.2Na.4H2O/c8-5(15(9,10)11,16(12,13)14)3-7-2-1-6-4-7;;;;;;/h1-2,4,8H,3H2,(H2,9,10,11)(H2,12,13,14);;;4*1H2/q;2*+1;;;;/p-2 |
InChI Key |
IEJZOPBVBXAOBH-UHFFFAOYSA-L |
SMILES |
C1=CN(C=N1)CC(O)(P(=O)(O)O)P(=O)([O-])[O-].O.O.O.O.[Na+].[Na+] |
Canonical SMILES |
C1=CN(C=N1)CC(O)(P(=O)(O)[O-])P(=O)(O)[O-].O.O.O.O.[Na+].[Na+] |
synonyms |
Zoledronate Disodium, CGP-42446A |
Origin of Product |
United States |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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